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Compound of Interest

Compound Name: Fmoc-AOAc-OH

Cat. No.: B557817 Get Quote

Essential Safety and Handling Guide for Fmoc-
AOAc-OH
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of Fmoc-AOAc-OH (CAS 123106-21-8). Adherence to these protocols is essential for ensuring

a safe laboratory environment and maintaining regulatory compliance. While a specific Safety

Data Sheet (SDS) for Fmoc-AOAc-OH is not readily available, this guidance is based on best

practices for handling structurally similar Fmoc-protected amino acids and carboxylic acids.

Immediate Safety and Hazard Assessment
Fmoc-AOAc-OH is a chemical reagent that requires careful handling. Based on data for similar

compounds, it may cause skin and eye irritation.[1][2] Inhalation of dust particles should be

avoided.[1][2]

Key Physicochemical Properties:
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Property Value

CAS Number 123106-21-8[3]

Molecular Formula C17H15NO5[3]

Molecular Weight 313.3 g/mol [3]

Appearance Solid

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Fmoc-AOAc-OH to minimize exposure risks.
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PPE Category Specific Requirements Rationale

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles.[1][4] A face shield is

recommended when there is a

significant risk of splashing or

dust generation.[1]

Protects against eye irritation

from dust particles or

accidental splashes.[1][5]

Hand Protection

Chemically resistant gloves

(e.g., disposable nitrile gloves).

[1][4][6] Gloves should be

inspected before use and

changed immediately upon

contamination.[1]

Prevents skin contact and

potential irritation.[1]

Body Protection

A standard or chemical-

resistant lab coat must be worn

and fully buttoned.[1][4]

Protects clothing and skin from

spills and splashes.[5]

Respiratory Protection

All handling of the solid

compound should occur in a

well-ventilated area, preferably

within a certified chemical

fume hood.[1] If engineering

controls are insufficient, a

NIOSH-approved respirator is

required.[1][7]

Minimizes the inhalation of

potentially harmful dust

particles.[1]

Footwear

Fully enclosed shoes made of

a chemical-resistant material.

[1]

Protects feet from spills and

dropped objects.

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation:

Ensure a clean and organized workspace, preferably within a chemical fume hood.[1]
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Verify that all necessary PPE is available and in good condition.
Have appropriate spill cleanup materials readily accessible.

2. Weighing and Transfer:

Carefully weigh the desired amount of Fmoc-AOAc-OH on a weigh boat or paper inside a
fume hood to contain any dust.[1]
Use a spatula for transferring the solid. Avoid actions that could generate dust, such as
pouring from a height.[1]

3. Dissolution (if applicable):

When dissolving the compound, add the solid to the solvent slowly to avoid splashing.
If the solvent is volatile, ensure adequate ventilation.

4. Post-Handling:

Decontaminate any surfaces and equipment that may have come into contact with the
chemical.
Remove PPE in the correct order to avoid cross-contamination (gloves first, then lab coat,
then eye protection).[1]
Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1]

Disposal Plan: Managing Fmoc-AOAc-OH Waste
Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance.[2] Under no circumstances should this chemical be disposed of down the drain or

in regular waste streams.[8]

Waste Segregation and Collection:
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Waste Type Collection Procedure Container Labeling

Solid Waste

Place all disposable materials

contaminated with Fmoc-

AOAc-OH (e.g., gloves, weigh

boats, paper towels) in a

dedicated, clearly labeled

hazardous waste container.[1]

[2][8]

"Hazardous Waste" and "Solid

waste contaminated with

Fmoc-AOAc-OH".[2]

Liquid Waste

Collect solutions containing

Fmoc-AOAc-OH in a separate,

labeled, and sealed container

for liquid chemical waste.[8]

This may be classified as

halogenated or non-

halogenated solvent waste

depending on the solvent

used.[8]

"Hazardous Waste" and the

chemical name of the

contents, including solvents.[8]

Unused/Expired Solid

Place the solid waste in a

clearly labeled, sealed

container. The original

container is ideal if it is in good

condition.[2]

"Hazardous Waste," the full

chemical name "Fmoc-AOAc-

OH," and the approximate

quantity.[2]

Storage and Final Disposal:

Store sealed waste containers in a designated, well-ventilated, and secure Satellite

Accumulation Area (SAA) away from incompatible materials.[2]

Arrange for collection and disposal through your institution's Environmental Health and

Safety (EHS) department or a certified hazardous waste management company.[2]

Experimental Workflow and Safety Protocols
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Caption: Workflow for the safe handling and disposal of Fmoc-AOAc-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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